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Compound of Interest

Compound Name: 4-Methoxybenzoic acid

Cat. No.: B1607027 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Application Notes: 4-Methoxybenzoic Acid as a
Cosmetic Preservative
Introduction

4-Methoxybenzoic acid, also known as p-anisic acid, is a naturally occurring compound found

in plants such as anise and fennel.[1] It is also available as a synthetically produced ingredient.

[2] In cosmetic and personal care products, it functions as a preservative, fragrance ingredient,

and masking agent.[2][3] Its primary role as a preservative is to inhibit the growth of bacteria

and fungi, thereby extending the shelf life and ensuring the safety of cosmetic formulations.[2]
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Property Value Reference

INCI Name p-Anisic Acid

CAS Number 100-09-4

Molecular Formula C₈H₈O₃

Molecular Weight 152.15 g/mol

Appearance White crystalline solid

Solubility

Insoluble in water; soluble in

alcohols, ether, and ethyl

acetate.

Mechanism of Antimicrobial Action

The preservative action of 4-methoxybenzoic acid is attributed to its ability to disrupt the

microbial cell membrane and lower the intracellular pH. As a lipophilic molecule, it can pass

through the cell membrane of microorganisms. Once inside the cytoplasm, where the pH is

typically neutral, the acid dissociates, releasing protons and acidifying the cell's interior. This

disruption of the internal pH homeostasis can inhibit essential enzymatic activities and

metabolic processes, ultimately leading to cell death.

Efficacy and Use in Formulations

4-Methoxybenzoic acid has demonstrated broad-spectrum antimicrobial activity, with

particular efficacy against molds. For optimal performance, it is recommended to be used in

formulations with a pH between 4.5 and 5.5. Above a pH of 5.5, its efficacy may be reduced.

The typical use level in cosmetic products ranges from 0.05% to 0.3%. To achieve broad-

spectrum protection, especially in formulations with high water content, it is often used in

combination with other preservatives, such as glyceryl caprylate.

Safety and Regulatory Status

4-Methoxybenzoic acid is generally considered safe for use in cosmetic products. However,

as with many cosmetic ingredients, it may cause mild skin irritation in individuals with
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sensitivities. It is important for formulators to consider the concentration and overall formulation

when evaluating the safety of the final product.

Data Presentation
Table 1: Preservative Efficacy (Challenge Test) Data

The following table summarizes the results of a preservative efficacy test (challenge test) on a

tonic lotion formulation containing 0.1% (w/w) p-anisic acid in combination with other

ingredients. The test was conducted according to the European Pharmacopoeia standards.

Microorgani
sm

Inoculum
(CFU/g)

Log
Reduction
at 7 days

Log
Reduction
at 14 days

Log
Reduction
at 28 days

Meets
Criterion A*

Pseudomona

s aeruginosa
>10⁵ >3 No increase No increase Yes

Staphylococc

us aureus
>10⁵ >3 No increase No increase Yes

Candida

albicans
>10⁵ >1 No increase No increase Yes

Aspergillus

brasiliensis
>10⁵ No increase >1 >2 Yes

*Criterion A of the European Pharmacopoeia requires a specific log reduction of

microorganisms at defined time points. This formulation met the criteria for effective

preservation.

Table 2: Minimum Inhibitory Concentration (MIC) Data

Specific MIC values for 4-methoxybenzoic acid against the standard panel of cosmetic-

relevant microorganisms are not readily available in the reviewed literature. However, studies

on related benzoic acid derivatives provide some context for its potential antimicrobial activity. It

is recommended that formulators conduct their own MIC testing to determine the efficacy of 4-
methoxybenzoic acid against specific microbial strains of concern.
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Experimental Protocols
Preservative Efficacy Testing (Challenge Test) - ISO 11930 Protocol

This protocol outlines the standardized method for evaluating the antimicrobial protection of a

cosmetic product.

1. Principle

The cosmetic product is intentionally contaminated (challenged) with a known concentration of

specific microorganisms. The number of viable microorganisms is then monitored over a period

of 28 days to assess the effectiveness of the preservative system.

2. Test Microorganisms

Pseudomonas aeruginosa (ATCC 9027)

Staphylococcus aureus (ATCC 6538)

Escherichia coli (ATCC 8739) - often included for broader evaluation

Candida albicans (ATCC 10231)

Aspergillus brasiliensis (ATCC 16404)

3. Materials

Cosmetic product sample

Cultures of test microorganisms

Sterile containers

Incubator set at 22.5 ± 2.5 °C

Appropriate culture media (e.g., Tryptic Soy Agar for bacteria, Sabouraud Dextrose Agar for

fungi)

Neutralizing diluent (to inactivate the preservative during microbial enumeration)
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4. Procedure

Preparation of Inoculum: Prepare standardized suspensions of each test microorganism.

Inoculation: Inoculate separate samples of the cosmetic product with each microorganism to

achieve a final concentration of between 10⁵ and 10⁶ colony-forming units (CFU) per ml or

gram of the product.

Initial Count (Time 0): Immediately after inoculation, determine the concentration of viable

microorganisms in each inoculated sample. This is the baseline measurement.

Incubation: Store the inoculated samples in the dark at 22.5 ± 2.5 °C for 28 days.

Sampling and Enumeration: At specified intervals (typically 7, 14, and 28 days), withdraw an

aliquot from each sample and determine the number of viable microorganisms using

appropriate plating techniques and neutralizing diluents.

Evaluation of Results: Calculate the log reduction in the microbial count from the initial

concentration at each time point. Compare these results to the acceptance criteria outlined in

ISO 11930.

5. Acceptance Criteria (Criterion A)

Bacteria (P. aeruginosa, S. aureus, E. coli): A log reduction of ≥ 3 at day 7, and no increase

from day 7 at days 14 and 28.

Yeast (C. albicans): A log reduction of ≥ 1 at day 7, and no increase from day 7 at days 14

and 28.

Mold (A. brasiliensis): No increase from the initial count at day 14, and at least a 1-log

reduction from the initial count at day 28.
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Caption: Proposed antimicrobial mechanism of 4-methoxybenzoic acid.
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Caption: Experimental workflow for ISO 11930 preservative efficacy test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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